Cas no 192632-33-0 (Benzoic acid,3-(formylamino)-, ethyl ester)

• Product Name: Benzoic acid,3-(formylamino)-, ethyl ester
• CAS No: 192632-33-0
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 116201
• Update Time: 2024-01-24

Benzoic acid,3-(formylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(formylamino)-, ethyl ester
• Benzoic acid, 3-(formylamino)-, ethyl ester (9CI)
• Benzoic acid, 3-(formylamino)-, ethyl ester

• Inchi： 1S/C10H11NO3/c1-2-14-10(13)8-4-3-5-9(6-8)11-7-12/h3-7H,2H2,1H3,(H,11,12)
• InChI Key： GMAQAQXXDYLCJE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(NC=O)=C1

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 372.4±25.0 °C(Predicted)
• PSA: 55.4
• pka: 14.59±0.70(Predicted)